Cas no 178461-68-2 (2-Furancarboxylic acid,tetrahydro-, 1-methylethyl ester, (R)- (9CI))

• Product Name: 2-Furancarboxylic acid,tetrahydro-, 1-methylethyl ester, (R)- (9CI)
• CAS No: 178461-68-2
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 112892
• Update Time: 2024-01-24

2-Furancarboxylic acid,tetrahydro-, 1-methylethyl ester, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,tetrahydro-, 1-methylethyl ester, (R)- (9CI)
• 2-Furancarboxylicacid,tetrahydro-,1-methylethylester,(R)-(9CI)

• Inchi： 1S/C8H14O3/c1-6(2)11-8(9)7-4-3-5-10-7/h6-7H,3-5H2,1-2H3/t7-/m1/s1
• InChI Key： DGZOZONCGXAPDH-SSDOTTSWSA-N
• SMILES： O1CCC[C@@H]1C(OC(C)C)=O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 195.2±23.0 °C(Predicted)
• PSA: 35.53